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Compound of Interest

Compound Name: Methyl benzoylformate
CAS No.: 81065-82-9
Cat. No.: B7770078
Get Quote
. J
Introduction

Methyl benzoylformate (CoHsOs), also known as methyl phenylglyoxylate, is a key organic
intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1][2] Its chemical
structure, featuring a benzoyl group attached to a methyl ester through a keto group, gives rise
to a characteristic spectroscopic profile. This technical guide provides a comprehensive
overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
data for methyl benzoylformate, intended for researchers, scientists, and professionals in
drug development.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for methyl benzoylformate,
providing a clear and concise reference for compound identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data of Methyl Benzoylformate
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
) Aromatic protons
~7.9-8.1 Multiplet 2H
(ortho to C=0)
Aromatic protons
~7.4-7.7 Multiplet 3H (meta and para to
C=0)
Methyl protons (-
~3.9 Singlet 3H y'p (

OCHs3)

Table 2: 13C NMR Spectroscopic Data of Methyl Benzoylformate[3]

Chemical Shift (6) ppm

Assignment

~186 Benzoyl Carbonyl Carbon (C=0)
~164 Ester Carbonyl Carbon (C=0)
~134 Aromatic Carbon (para)

~132 Aromatic Carbon (ipso)

~130 Aromatic Carbons (ortho)

~129 Aromatic Carbons (meta)

~53 Methyl Carbon (-OCHs)

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands of Methyl Benzoylformate[4]
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Wavenumber (cm~?) Intensity Assignment

~3060 Medium Aromatic C-H stretch

~2960 Medium Aliphatic C-H stretch

~1740 Strong Ester C=0 stretch

~1680 Strong Ketone C=0 stretch

~1600, ~1450 Medium Aromatic C=C skeletal
vibrations

~1250 Strong C-O stretch (ester)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Fragmentation Data of Methyl Benzoylformate[5]

m/z Relative Intensity Assignment

164 Moderate Molecular ion [M]*

133 Moderate [M - OCHs]*

105 Strong [CeHsCO]* (Benzoyl cation)
77 Moderate [CeHs]* (Phenyl cation)

59 Moderate [COOCHs]*

Experimental Protocols

The following sections detail the generalized experimental methodologies for acquiring the

spectroscopic data presented above.

NMR Spectroscopy

1H and 13C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

o Sample Preparation: Approximately 5-10 mg of methyl benzoylformate is dissolved in 0.5-

0.7 mL of deuterated chloroform (CDCIs) or another suitable deuterated solvent.
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Tetramethylsilane (TMS) is often added as an internal standard (6 0.00 ppm).

'H NMR Acquisition: A standard single-pulse experiment is used. Key parameters include a
30° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.
For a high-quality spectrum, 8 to 16 scans are typically co-added.

13C NMR Acquisition: A proton-decoupled pulse sequence is employed to obtain a spectrum
with singlet peaks for each unique carbon. A larger number of scans (e.g., 128 to 1024) is
required due to the lower natural abundance of the 13C isotope. A relaxation delay of 2-5
seconds is used to ensure proper signal integration, especially for quaternary carbons.

Infrared (IR) Spectroscopy

FT-IR spectra are recorded on a Fourier-Transform Infrared spectrometer.

Sample Preparation: For a liquid sample like methyl benzoylformate, a thin film is prepared
between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, a
drop of the neat liquid can be placed directly onto the crystal of an Attenuated Total
Reflectance (ATR) accessory.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm~1. A
background spectrum of the clean salt plates or ATR crystal is first collected and
automatically subtracted from the sample spectrum. Typically, 16 to 32 scans are averaged
to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

Mass spectra are typically obtained using a mass spectrometer with an electron ionization (EIl)

source.

o Sample Introduction: A dilute solution of methyl benzoylformate in a volatile organic solvent
(e.g., methanol or acetonitrile) is introduced into the ion source via direct infusion or through
a gas chromatography (GC) column for separation from any impurities.

« lonization: In the EI source, the sample molecules are bombarded with a high-energy
electron beam (typically 70 eV), causing ionization and fragmentation.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b7770078/docs?utm_src=pdf-body#spectroscopic-analysis-of-methyl-benzoylformate-a-technical-guide
https://www.benchchem.com/product/b7770078/docs?utm_src=pdf-body#spectroscopic-analysis-of-methyl-benzoylformate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The
detector records the abundance of each ion.

Data Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of methyl
benzoylformate.
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Caption: Workflow for Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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